Cas no 118618-53-4 (4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid)

• Product Name: 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid
• CAS No: 118618-53-4
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD20486501
• CID: 2118358
• PubChem ID: 14196998
• Update Time: 2025-06-08

4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-1-ylmethyl)Benzoic acid
• TEA61853
• 4-(triazol-1-ylmethyl)benzoic acid
• EN300-315647
• DB-061339
• Z1508951963
• 4-[(1H-1,2,3-triazol-1-yl)methyl]benzoicacid
• 4-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid
• 118618-53-4
• 994-104-1
• 4-((1H-1,2,3-triazol-1-yl)methyl)benzoic acid
• AKOS022647478
• 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid

• MDL： MFCD20486501
• Inchi： 1S/C10H9N3O2/c14-10(15)9-3-1-8(2-4-9)7-13-6-5-11-12-13/h1-6H,7H2,(H,14,15)
• InChI Key： FRDJARYUYLORJD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C=CN=N1)=O

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid

Introduction to 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid (CAS No. 118618-53-4)

4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid (CAS No. 118618-53-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Triazolylmethylbenzoic Acid, is characterized by its unique structure, which combines a benzene ring with a triazole moiety linked through a methylene group. The presence of the carboxylic acid functional group further enhances its reactivity and utility in various chemical and biological applications.

The synthesis of 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, making it an ideal choice for the preparation of this compound. The triazole ring formed through this process is known for its stability and bioisosterism with other functional groups, which can be advantageous in drug design and development.

In recent years, 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as a building block in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The carboxylic acid group in 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid can be readily modified to form esters or amides, which can improve the solubility and bioavailability of the final drug product.

Beyond prodrug synthesis, 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid has also shown promise in the development of targeted drug delivery systems. The triazole moiety can be used to create conjugates with targeting ligands or nanoparticles, enhancing the specificity and efficacy of drug delivery to diseased tissues. This approach has been particularly useful in cancer therapy, where precise targeting can minimize side effects and improve treatment outcomes.

In addition to its applications in drug development, 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid has been explored for its potential as a fluorescent probe. The triazole ring can be modified with fluorophores to create compounds that are highly sensitive to environmental changes such as pH or ion concentration. These probes have found applications in cellular imaging and sensing technologies, providing valuable insights into biological processes at the molecular level.

The physicochemical properties of 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid, including its solubility and stability under various conditions, have been thoroughly investigated. Studies have shown that this compound exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for use in both aqueous and organic media. Its stability under physiological conditions further enhances its utility in biological assays and therapeutic applications.

The safety profile of 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid has also been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity. However, as with any chemical compound used in pharmaceutical research, appropriate safety measures should be taken during handling and storage to ensure user safety.

In conclusion, 4-(1H-1,2,3-Triazol-1-yl)methylbenzoic Acid (CAS No. 118618-53-4) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it an attractive candidate for the development of novel drugs and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.